Cas no 1302983-86-3 (4-({2-(1-methyl-1H-1,3-benzodiazol-2-yl)acetamidoimino}methyl)phenyl 3-nitrobenzoate)

4-({2-(1-methyl-1H-1,3-benzodiazol-2-yl)acetamidoimino}methyl)phenyl 3-nitrobenzoate structure
1302983-86-3 structure
Product Name:4-({2-(1-methyl-1H-1,3-benzodiazol-2-yl)acetamidoimino}methyl)phenyl 3-nitrobenzoate
CAS No:1302983-86-3
MF:C24H19N5O5
MW:457.438164949417
CID:5158712
PubChem ID:55352665
Update Time:2023-11-24

4-({2-(1-methyl-1H-1,3-benzodiazol-2-yl)acetamidoimino}methyl)phenyl 3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • [4-[(E)-[[2-(1-methylbenzimidazol-2-yl)acetyl]hydrazinylidene]methyl]phenyl] 3-nitrobenzoate
    • Z49913085
    • 4-({[2-(1-methyl-1H-1,3-benzodiazol-2-yl)acetamido]imino}methyl)phenyl 3-nitrobenzoate
    • 4-({2-(1-methyl-1H-1,3-benzodiazol-2-yl)acetamidoimino}methyl)phenyl 3-nitrobenzoate
    • Inchi: 1S/C24H19N5O5/c1-28-21-8-3-2-7-20(21)26-22(28)14-23(30)27-25-15-16-9-11-19(12-10-16)34-24(31)17-5-4-6-18(13-17)29(32)33/h2-13,15H,14H2,1H3,(H,27,30)/b25-15+
    • InChI Key: KPYAABJWXURPAJ-MFKUBSTISA-N
    • SMILES: O=C(CC1=NC2C=CC=CC=2N1C)N/N=C/C1C=CC(=CC=1)OC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 763
  • XLogP3: 3.6
  • Topological Polar Surface Area: 131

4-({2-(1-methyl-1H-1,3-benzodiazol-2-yl)acetamidoimino}methyl)phenyl 3-nitrobenzoate Pricemore >>

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